Cas no 62056-46-6 (1-tert-butyl-4-chlorocyclohexane, Mixture of diastereomers)

• Product Name: 1-tert-butyl-4-chlorocyclohexane, Mixture of diastereomers
• CAS No: 62056-46-6
• MF: C₁₀H₁₉Cl
• MW: 174.710862398148
• CID: 512397
• PubChem ID: 3017305
• Update Time: 2025-07-19

1-tert-butyl-4-chlorocyclohexane, Mixture of diastereomers Chemical and Physical Properties

Names and Identifiers

• 1-tert-Butyl-4-chlorocyclohexane
• 1-tert-butyl-4-chlorocyclohexane, Mixture of diastereomers

• Inchi： 1S/C10H19Cl/c1-10(2,3)8-4-6-9(11)7-5-8/h8-9H,4-7H2,1-3H3
• InChI Key： UFKRVFDHUZGOKG-UHFFFAOYSA-N
• SMILES： ClC1CCC(CC1)C(C)(C)C

Computed Properties

• Exact Mass: 174.11767
• Monoisotopic Mass: 174.118
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 0.92
• Boiling Point: 216.2°C at 760 mmHg
• Flash Point: 79.1°C
• Refractive Index: 1.454
• PSA: 0
• LogP: 3.83010

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Alkyl halides Cyclohexyl halides

Additional information on 1-tert-butyl-4-chlorocyclohexane, Mixture of diastereomers

Comprehensive Overview of 1-tert-butyl-4-chlorocyclohexane (CAS No. 62056-46-6): A Mixture of Diastereomers

1-tert-butyl-4-chlorocyclohexane (CAS No. 62056-46-6) is a specialized organic compound widely recognized in the field of synthetic chemistry and material science. This compound, a mixture of diastereomers, is characterized by its unique structural features, combining a tert-butyl group and a chlorine atom on a cyclohexane ring. Its molecular formula, C₁₀H₁₉Cl, and molecular weight of 174.71 g/mol make it a versatile intermediate in various industrial and research applications.

The diastereomeric mixture of 1-tert-butyl-4-chlorocyclohexane is particularly noteworthy due to its stereochemical complexity. Diastereomers, unlike enantiomers, exhibit distinct physical and chemical properties, which can be exploited in asymmetric synthesis and chiral resolution processes. Researchers often investigate the separation techniques for these diastereomers, such as chromatography or crystallization, to obtain pure forms for specific applications. This aspect aligns with the growing interest in stereoselective synthesis and green chemistry, as industries seek more efficient and sustainable methods to produce high-purity compounds.

In recent years, the demand for customized chemical intermediates like 1-tert-butyl-4-chlorocyclohexane has surged, driven by advancements in pharmaceuticals, agrochemicals, and specialty materials. For instance, its structural motifs are valuable in designing drug candidates or catalysts, where the tert-butyl group enhances steric hindrance and the chlorine atom serves as a reactive handle for further functionalization. This compound's relevance is further highlighted by its potential role in developing high-performance polymers or liquid crystals, addressing modern challenges in material science.

From a safety and handling perspective, 1-tert-butyl-4-chlorocyclohexane requires standard laboratory precautions. While not classified as hazardous under typical conditions, proper storage in a cool, dry place and the use of personal protective equipment (PPE) are recommended. Its stability under various conditions makes it a reliable choice for long-term research projects, a topic frequently searched by chemists and procurement specialists.

The synthesis of 1-tert-butyl-4-chlorocyclohexane typically involves the chlorination of 1-tert-butylcyclohexene or similar precursors, followed by purification to isolate the diastereomers. Recent studies have explored catalytic chlorination methods to improve yield and selectivity, reflecting the broader trend toward atom-efficient reactions. These innovations are often discussed in forums and publications focused on organic synthesis optimization, a hot topic among academic and industrial chemists.

In conclusion, 1-tert-butyl-4-chlorocyclohexane (CAS No. 62056-46-6) stands as a compelling example of how diastereomeric mixtures contribute to cutting-edge chemical research. Its applications span multiple disciplines, from medicinal chemistry to advanced materials, making it a subject of enduring interest. As the scientific community continues to prioritize sustainable synthesis and molecular diversity, compounds like this will remain at the forefront of innovation.